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Compound of Interest

Compound Name: Sodium ursolate

Cat. No.: B1512746

This document provides essential safety and logistical information for the proper disposal of
sodium ursolate, tailored for researchers, scientists, and drug development professionals. The
following procedural guidance is designed to ensure safe handling and compliance with
standard laboratory waste management protocols.

Overview of Sodium Ursolate Safety Profile

Sodium ursolate is the sodium salt of ursolic acid. Safety Data Sheets (SDS) for the parent
compound, ursolic acid, generally classify it as not a hazardous substance under OSHA's
Hazard Communication Standard[1]. However, one safety data sheet for ursolic acid notes that
it "May cause long lasting harmful effects to aquatic life" (Aquatic Chronic 4)[2]. Due to this
potential environmental hazard and general prudent laboratory practice, sodium ursolate and
materials contaminated with it should be disposed of as chemical waste and not in the regular
trash or via sanitary sewer systems.

Quantitative Data

Specific quantitative toxicity data for sodium ursolate, such as LD50 (median lethal dose) or
LC50 (median lethal concentration) for aquatic species, is not readily available in the reviewed
literature[3][4]. The table below summarizes the available hazard information for the parent
compound, ursolic acid.
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Parameter Data Point Source

Acute Oral Toxicity Not determined The Good Scents Company[3]
Dermal Toxicity Not determined The Good Scents Company[3]
Inhalation Toxicity Not determined The Good Scents Company[3]

GHS Classification: May cause
Aquatic Hazard long lasting harmful effects to MetaSci[2]

aguatic life (Category 4)

o Not a hazardous substance or _ _
GHS Hazard Classification " Sigma-Aldrich
mixture

Standard Operating Procedure for Disposal

This section provides step-by-step instructions for the disposal of various waste streams
containing sodium ursolate.

Personal Protective Equipment (PPE)

Before handling any chemical waste, ensure the following PPE is worn:
» Safety glasses or goggles
o Chemical-resistant gloves (e.qg., nitrile rubber)

e Laboratory coat

Disposal of Unused or Waste Sodium Ursolate (Solid)

e Segregation: Do not mix sodium ursolate waste with other chemical waste unless
compatibility has been confirmed. It is best practice to collect it in a dedicated waste
container.

» Containerization: Place the solid sodium ursolate waste into a chemically compatible,
sealable container. A high-density polyethylene (HDPE) container with a screw-top lid is
recommended. The original product container can be used if it is in good condition[5].
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o Labeling: Clearly label the waste container with a "Hazardous Waste" label (or as required by
your institution). The label must include:

o The full chemical name: "Sodium Ursolate"
o The date accumulation started.
o The relevant hazard warnings (e.g., "Potential Environmental Hazard").

o Storage: Store the sealed waste container in a designated satellite accumulation area within
the laboratory. Ensure it is stored away from incompatible materials.

» Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor.

Disposal of Contaminated Labware and Debris

This category includes items such as gloves, weighing paper, pipette tips, and paper towels
that are contaminated with sodium ursolate.

e Collection: Place all solid waste items contaminated with sodium ursolate into a dedicated,
plastic-lined container or a sealable plastic bag.

o Labeling: Label the bag or container as "Solid Chemical Waste" and list "Sodium Ursolate"
as the contaminant.

o Storage and Disposal: Once the container is full, seal it and manage it alongside the solid
sodium ursolate waste for EHS pickup. Do not dispose of this waste in the regular trash.

Disposal of Empty Sodium Ursolate Containers

An "empty" container that held a non-acutely hazardous chemical must be managed properly
before disposal.

o Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., water or
ethanol).
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» Rinsate Collection: Collect all three rinses as liquid chemical waste. Pour the rinsate into a
designated liquid waste container labeled "Aqueous Waste" or "Solvent Waste" as
appropriate, and list "Trace Sodium Ursolate" as a component.

o Container Preparation: After triple-rinsing, allow the container to air dry completely. Deface or
remove the original product label to prevent confusion.

o Final Disposal: Once clean and dry with the label removed, the container can typically be
disposed of in the regular laboratory glass or plastic recycling stream, or as normal trash, in

accordance with your institution's policies.

Visualization of Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
sodium ursolate and associated waste.
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Caption: Logical workflow for the disposal of sodium ursolate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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